Cas no 899991-46-9 (1-(3-methylphenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(3-methylphenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 899991-46-9
• MF: C₁₇H₁₅N₃O₃
• MW: 309.319303750992
• CID: 5491981
• PubChem ID: 7598412
• Update Time: 2025-06-22

1-(3-methylphenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(3-methylphenyl)methyl]-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• F2743-0805
• N-(isoxazol-3-yl)-1-(3-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• AKOS024675861
• 899991-46-9
• 1-[(3-methylphenyl)methyl]-N-(1,2-oxazol-3-yl)-2-oxopyridine-3-carboxamide
• 1-(3-methylphenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C17H15N3O3/c1-12-4-2-5-13(10-12)11-20-8-3-6-14(17(20)22)16(21)18-15-7-9-23-19-15/h2-10H,11H2,1H3,(H,18,19,21)
• InChI Key： SNBUDMXPPXFYFJ-UHFFFAOYSA-N
• SMILES： O=C1C(C(NC2C=CON=2)=O)=CC=CN1CC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 309.11134135g/mol
• Monoisotopic Mass: 309.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 1-(3-methylphenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Introduction to 1-(3-methylphenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 899991-46-9)

1-(3-methylphenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 899991-46-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by its complex molecular structure, which includes a 3-methylphenyl group, an oxazolyl moiety, and a carboxamide functional group. The combination of these structural elements imparts distinct pharmacological properties, making it a promising candidate for various biomedical research and drug development initiatives.

The chemical structure of 1-(3-methylphenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 899991-46-9) is particularly noteworthy for its potential in modulating biological pathways. The presence of the 3-methylphenyl group and the oxazolyl moiety suggests that this compound may exhibit strong binding affinity to specific receptors or enzymes. Additionally, the carboxamide functional group can contribute to the compound's solubility and bioavailability, which are crucial factors in drug design and development.

Recent studies have explored the pharmacological activities of 1-(3-methylphenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that 1-(3-methylphenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-(3-methylphenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide has also been investigated for its antiviral activity. Preliminary studies have demonstrated that this compound can inhibit the replication of certain viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry or replication processes within host cells. These findings open up new avenues for the development of antiviral therapies using this compound or its derivatives.

In the realm of cancer research, 1-(3-methylphenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide has shown promise as a potential anticancer agent. Studies have indicated that this compound can induce apoptosis in various cancer cell lines while exhibiting minimal cytotoxicity towards normal cells. The selective cytotoxicity observed in these studies suggests that 1-(3-methylphenyl)methyl-N-(1,2-oxazol-3-y l)-2-o xo - 1 , 2 - dihydrop y ridine - 3 - carboxamide may be a valuable lead compound for developing targeted cancer therapies.

The pharmacokinetic properties of 1-(3-methylphenyl)methyl-N-(1,2-o x azol - 3 - yl ) - 2 - ox o - 1 , 2 - dihydrop y ridine - 3 - carboxamide have also been studied to evaluate its suitability as a drug candidate. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life in vivo, which are essential characteristics for a successful drug candidate. Furthermore, preliminary toxicity studies have indicated that 1-(3-meth yl phen yl )m eth yl -N -( 1 , 2 - ox az ol - 3 - yl ) - 2 - ox o - 1 , 2 - dihydrop y ridine - 3 - car box amide is well-tolerated at therapeutic doses.

In conclusion, 1 -( 3 - meth yl phen yl )m eth yl -N -( 1 , 2 - ox az ol - 3 - yl ) - 2 - ox o - 1 , 2 - dihydrop y ridine - 3 - car box amide (CAS No. 899991–46–9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural features and promising pharmacological activities make it an exciting area of ongoing research. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic potential, it is likely that this compound will continue to play a significant role in advancing our understanding and treatment of various diseases.